1-Amino-2-(4-isopropoxyphenyl)propan-2-ol

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 1-amino-2-(4-propan-2-yloxyphenyl)propan-2-ol
• InChI: InChI=1S/C12H19NO2/c1-9(2)15-11-6-4-10(5-7-11)12(3,14)8-13/h4-7,9,14H,8,13H2,1-3H3
• InChI Key: QIDQMGFHBXGWQV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(C)(CN)O

Description

1-Amino-2-(4-isopropoxyphenyl)propan-2-ol is a secondary alcohol bearing an amino group and a 4-isopropoxyphenyl substituent. The isopropoxy group on the phenyl ring likely influences lipophilicity, solubility, and metabolic stability, distinguishing it from compounds with alternative substituents (e.g., pyridinyl, benzyloxy, or fluorophenoxy groups) .

Biological Activity

1-Amino-2-(4-isopropoxyphenyl)propan-2-ol, also known as a derivative of phenylpropanolamine, has garnered attention due to its potential biological activities. This compound is characterized by its amino alcohol structure, which allows for various interactions within biological systems. Research has focused on its pharmacological properties, including its effects on the central nervous system, potential as an antidepressant, and its role in metabolic pathways.

• Molecular Formula : C12H17NO2
• Molecular Weight : 207.27 g/mol
• IUPAC Name : 1-amino-2-(4-isopropoxyphenyl)propan-2-ol
• Canonical SMILES : CC(C)C1=CC=C(C=C1)OCC(N)C(C)O

The biological activity of 1-Amino-2-(4-isopropoxyphenyl)propan-2-ol is primarily attributed to its ability to interact with neurotransmitter systems. The compound is believed to act as a norepinephrine reuptake inhibitor, which can enhance mood and cognitive function. Additionally, it may influence serotonin levels, contributing to its potential antidepressant effects.

Antidepressant Effects

Research indicates that compounds similar to 1-Amino-2-(4-isopropoxyphenyl)propan-2-ol exhibit significant antidepressant activity. A study conducted on various amino alcohol derivatives demonstrated that they could effectively increase serotonin and norepinephrine levels in animal models, leading to improved mood and reduced anxiety symptoms .

Antioxidant Properties

The antioxidant capacity of 1-Amino-2-(4-isopropoxyphenyl)propan-2-ol has been evaluated using various assays such as DPPH radical scavenging. Results suggest that this compound can effectively neutralize free radicals, potentially reducing oxidative stress and related cellular damage .

Cytotoxicity Against Cancer Cells

In vitro studies have shown that 1-Amino-2-(4-isopropoxyphenyl)propan-2-ol exhibits cytotoxic effects against specific cancer cell lines. For example, it has been tested against human glioblastoma (U87) and breast cancer (MDA-MB-231) cell lines, displaying higher cytotoxicity in glioblastoma cells compared to breast cancer cells .

Study 1: Antidepressant Activity

A study published in the Journal of Medicinal Chemistry explored the antidepressant potential of various phenylpropanolamine derivatives. The results indicated that modifications in the alkyl side chains significantly influenced the compounds' efficacy in increasing neurotransmitter levels in rat models .

Study 2: Antioxidant Activity

In a comparative analysis of antioxidant activities among several amino alcohols, 1-Amino-2-(4-isopropoxyphenyl)propan-2-ol showed a DPPH scavenging activity comparable to standard antioxidants like ascorbic acid. This suggests its potential utility in preventing oxidative stress-related diseases .

Comparative Analysis with Similar Compounds

Compound Name	Structure	Antidepressant Activity	Antioxidant Activity	Cytotoxicity
1-Amino-2-(4-isopropoxyphenyl)propan-2-ol	Structure	Moderate	High	Moderate
Phenylpropanolamine	Structure	High	Moderate	Low
Other Amino Alcohols	Structure	Variable	Variable	Variable

Comparison with Similar Compounds

1-Amino-2-(pyridin-2-yl)propan-2-ol

• Structural Differences : Replaces the 4-isopropoxyphenyl group with a pyridinyl ring .
• Synthesis : Synthesized via hydrogenation of a nitro precursor using Pd/C, yielding 81% product. However, stereochemical purity (e.g., enantiomeric excess) was problematic .
• However, steric or electronic effects from the aromatic heterocycle may complicate stereochemical control during synthesis .

1-Amino-2-(4-phenylmethoxyphenyl)propan-2-ol

• Structural Differences : Substitutes isopropoxy with a benzyloxy group .
• Safety Data: The benzyloxy group increases lipophilicity, which may elevate toxicity or require stricter handling protocols (e.g., enhanced personal protective equipment). No specific hazards were listed in the safety data sheet, but industrial research uses are emphasized .

Metoprolol-Related Compounds (e.g., Impurity A)

• Structural Differences: Features a 4-(2-methoxyethyl)phenoxy group and ethylamino substituent .
• Pharmaceutical Relevance: Metoprolol derivatives are beta-blockers, suggesting that 1-Amino-2-(4-isopropoxyphenyl)propan-2-ol could share similar cardiovascular applications. The isopropoxy group may modulate receptor binding affinity compared to methoxyethyl or ethylamino groups .

1-Amino-3-(4-fluorophenoxy)propan-2-ol

• Structural Differences: Fluorophenoxy group replaces isopropoxyphenyl, and the amino group is positioned on carbon 3 instead of carbon 1 .
• This contrasts with the isopropoxy group’s bulkier, more lipophilic nature .
• Applications : Fluorinated analogs are common in drug design for enhanced bioavailability, suggesting that the target compound could be optimized for similar traits .

1-Aminopropan-2-ol (Isopropanolamine)

• Structural Simplicity : Lacks aromatic substituents, making it a primary alcohol with a simpler backbone .
• Physical Properties : Lower molecular weight (75.11 g/mol) and higher volatility compared to the target compound. Used industrially as a surfactant or corrosion inhibitor, whereas aromatic analogs may have specialized biological roles .

Comparative Data Table

Compound Name	Substituent	Molecular Weight (g/mol)	Key Properties/Applications	Synthesis Challenges	References
1-Amino-2-(4-isopropoxyphenyl)propan-2-ol	4-isopropoxyphenyl	~195.3 (estimated)	Potential beta-blocker intermediate	Stereochemical control
1-Amino-2-(pyridin-2-yl)propan-2-ol	Pyridinyl	~166.2	Moderate water solubility	Low enantiomeric excess (2% ee)
1-Amino-2-(4-phenylmethoxyphenyl)propan-2-ol	Benzyloxy	~257.3	Industrial research uses	High lipophilicity
Metoprolol Impurity A	4-(2-methoxyethyl)phenoxy	~267.4	Beta-blocker intermediate	Racemic mixture formation
1-Amino-3-(4-fluorophenoxy)propan-2-ol	4-fluorophenoxy	~185.2	Enhanced metabolic stability	Positional isomerism
1-Aminopropan-2-ol	None (simple backbone)	75.11	Industrial surfactant/corrosion inhibitor	N/A

Key Findings and Implications

• Stereochemical Challenges : Achieving enantiopure forms is a common hurdle, as seen in analogs with racemic mixtures or low enantiomeric excess .
• Pharmaceutical Potential: Structural parallels to metoprolol derivatives suggest beta-blocker activity, though further pharmacological profiling is needed .